2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)-N-phenylacetamide

• IUPAC Name: 2-[4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H21FN4O2/c22-17-8-6-15(7-9-17)20-24-21(28-25-20)16-10-12-26(13-11-16)14-19(27)23-18-4-2-1-3-5-18/h1-9,16H,10-14H2,(H,23,27)
• InChI Key: PPTQERQWQVKCFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol
• CAS No.: 1251567-94-8

Description

The compound “2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)-N-phenylacetamide” is a complex organic molecule that contains several functional groups and structural features, including a fluorophenyl group, an oxadiazole ring, a piperidine ring, and an acetamide group.

Scientific Research Applications

Synthesis and Biological Activity

Compounds containing the 1,2,4-oxadiazole moiety, similar to 2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)-N-phenylacetamide, have been synthesized and evaluated for their biological activities. Research indicates that these compounds exhibit moderate to significant antimicrobial activities against a range of Gram-positive and Gram-negative bacteria. For instance, a series of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrated varied antimicrobial potency, indicating the potential application of such compounds in developing new antibacterial agents (Khalid et al., 2016).

Antimicrobial Applications

Another study synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The findings suggest these compounds, by virtue of their structural components, could serve as a blueprint for designing molecules with enhanced efficacy against bacterial infections, including resistant strains (Iqbal et al., 2017).

Antipsychotic-Like and Procognitive Activities

The compound ADX47273, sharing a similar structural feature with this compound, was investigated for its positive allosteric modulator properties on metabotropic glutamate receptor subtype 5 (mGlu5). This research highlights the compound's potential in antipsychotic-like and procognitive activities, offering insights into the therapeutic applications of related compounds in neuropsychiatric disorders (Liu et al., 2008).

Anticancer Activity

Compounds incorporating the fluoro substituted benzothiazole and 1,2,4-oxadiazole moieties have been reported to exhibit anti-lung cancer activities. This suggests that derivatives of this compound could potentially be explored for their anticancer properties, further expanding the scope of research into therapeutic interventions for cancer (Hammam et al., 2005).